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Compound of Interest

Compound Name: GNE 2861

Cat. No.: B15603962 Get Quote

GNE-2861 is a potent and selective inhibitor of the group II p21-activated kinases (PAKs),

specifically targeting PAK4, PAK5, and PAK6.[1][2][3] It is a valuable tool for researchers in

oncology and cell signaling, particularly in studies related to cancer cell proliferation, migration,

and tamoxifen resistance in breast cancer.[2] Due to its bioactive nature, proper handling, and

disposal are crucial for laboratory safety. This guide provides essential procedural information

for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of GNE-2861 is provided in the table

below.

Property Value

Molecular Formula C₂₂H₂₆N₆O₂

Molecular Weight 406.5 g/mol

CAS Number 1394121-05-1

Appearance Solid

Solubility Soluble in DMSO and Ethanol

Storage Temperature -20°C
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Hazard Identification and Personal Protective Equipment
(PPE)
While a complete, official Safety Data Sheet (SDS) is not readily available, hazard information

from suppliers indicates that GNE-2861 should be handled with care. The following GHS

hazard statements have been associated with the compound: H302 (Harmful if swallowed),

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation).

Based on these hazards, the following personal protective equipment is mandatory when

handling GNE-2861:

PPE Category Required Equipment

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection

Safety glasses with side shields or goggles. A

face shield is recommended when handling

larger quantities or if there is a risk of splashing.

Skin and Body Protection Laboratory coat. Ensure it is fully buttoned.

Respiratory Protection

Use in a well-ventilated area. If handling

powders outside of a certified chemical fume

hood or biological safety cabinet, a NIOSH-

approved respirator is recommended to avoid

inhalation of dust.

Operational Plan: Handling and Storage
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including gloves and eye protection, when unpacking.

Confirm that the container is properly sealed and labeled.

Preparation of Stock Solutions:
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All work with solid GNE-2861 should be performed in a chemical fume hood or a powder-

handling enclosure to minimize inhalation exposure.

To prepare a stock solution, dissolve GNE-2861 in an appropriate solvent such as DMSO or

ethanol. For example, to make a 10 mM stock solution in DMSO, dissolve 4.065 mg of GNE-

2861 in 1 mL of DMSO.

Ensure the compound is fully dissolved before use in experiments. Sonication may be used

to aid dissolution.[4]

Stock solutions should be aliquoted into smaller volumes to avoid repeated freeze-thaw

cycles and stored at -20°C or -80°C for long-term stability.[3]

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where GNE-2861 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
All waste containing GNE-2861, including empty containers, contaminated PPE, and

experimental waste, must be treated as hazardous chemical waste.

Solid Waste: Collect solid waste, including contaminated gloves, wipes, and plasticware, in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing GNE-2861 in a separate, sealed, and labeled

hazardous waste container. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[5]

Experimental Protocols
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GNE-2861 is primarily used in cell-based assays and in vivo studies to investigate the role of

group II PAKs in various cellular processes.

Cell-Based Assay Workflow
The following diagram outlines a general workflow for a cell-based experiment using GNE-

2861.

General Cell-Based Assay Workflow with GNE-2861
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Caption: A typical workflow for in vitro experiments involving GNE-2861.

Detailed Methodology for a Western Blotting Experiment to Assess PAK4 Signaling:

This protocol describes how to assess the effect of GNE-2861 on the phosphorylation of

downstream targets of PAK4.

Cell Culture and Treatment:

Seed your cancer cell line of interest (e.g., MCF-7) in 6-well plates and allow them to

adhere overnight.

Prepare serial dilutions of GNE-2861 in your cell culture medium from your DMSO stock.

Ensure the final DMSO concentration is consistent across all wells and does not exceed

0.1% to avoid solvent toxicity.

Treat the cells with varying concentrations of GNE-2861 (e.g., 0, 1, 5, 10 µM) for the

desired time period (e.g., 24 hours). Include a vehicle control (DMSO only).

Protein Extraction:

After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Scrape the cells and transfer the lysate to a microcentrifuge tube.

Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant containing the protein lysate.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

SDS-PAGE and Western Blotting:
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Normalize the protein concentrations for all samples and prepare them for loading by

adding Laemmli sample buffer and boiling for 5 minutes.

Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and run the gel to

separate the proteins by size.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-

buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with a primary antibody against a known PAK4 downstream target

(e.g., phospho-β-catenin (Ser675)) overnight at 4°C. Also, probe a separate blot or strip

and re-probe for total β-catenin and a loading control (e.g., GAPDH or β-actin).

Wash the membrane three times with TBST.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBST.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and

image the blot.

Signaling Pathway
GNE-2861 inhibits group II PAKs, with the highest potency against PAK4.[1] PAK4 is a key

downstream effector of small GTPases like Cdc42 and is involved in regulating cell

proliferation, survival, and migration. The diagram below illustrates a simplified signaling

pathway involving PAK4 that can be investigated using GNE-2861.
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Simplified PAK4 Signaling Pathway and Inhibition by GNE-2861
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Caption: GNE-2861 inhibits PAK4, which can block downstream signaling events.

By providing this essential safety, handling, and experimental information, we aim to empower

researchers to use GNE-2861 effectively and safely, fostering a culture of laboratory safety and

advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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